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Compound of Interest

Compound Name: CAY10464

Cat. No.: B027634

For Researchers, Scientists, and Drug Development Professionals

Abstract

CAY10464 is a potent and selective antagonist of the Aryl Hydrocarbon Receptor (AhR), a
ligand-activated transcription factor involved in the regulation of xenobiotic metabolism and
various cellular processes.[1] Proper solubilization and handling of CAY10464 are critical for
accurate and reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common
solvent for dissolving CAY10464 for in vitro studies. These application notes provide detailed
protocols for the preparation of CAY10464 stock solutions in DMSO and their application in
cell-based assays, along with a summary of its solubility and physicochemical properties.

Data Presentation
CAY10464 Physicochemical Properties and Solubility
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Property Value Reference

1,3-dichloro-5-[(1E)-2-(4-

Formal Name methoxyphenyl)ethenyl]- [1]
benzene

Molecular Formula C15H12CI20 [1]
Formula Weight 279.2 g/mol [1]
Purity >98%

Formulation A crystalline solid [1]
Solubility in DMSO 30 mg/mL [1]
Storage -20°C [1]
Stability > 4 years [1]

Signaling Pathway

CAY10464 functions as an antagonist of the Aryl Hydrocarbon Receptor (AhR) signaling
pathway. In its inactive state, AhR resides in the cytoplasm in a complex with chaperone
proteins. Upon binding of a ligand (agonist), the complex translocates to the nucleus. Inside the
nucleus, AhR dissociates from the chaperones and forms a heterodimer with the AhR Nuclear
Translocator (ARNT). This heterodimer then binds to specific DNA sequences known as
Xenobiotic Response Elements (XRES) in the promoter regions of target genes, initiating their
transcription. CAY10464 competitively binds to AhR, preventing the binding of agonists and
subsequent nuclear translocation and gene activation, such as the expression of CYP1ALl.
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Figure 1. CAY10464 antagonizes the canonical AhR signaling pathway.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
CAY10464 in DMSO
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Materials:

o CAY10464 (crystalline solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, amber or light-protecting microcentrifuge tubes
o Calibrated analytical balance

» Vortex mixer

o Pipettes and sterile, nuclease-free pipette tips
Procedure:

o Calculate the required mass of CAY10464:

o To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the
following formula:

» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 279.2 g/mol = 2.792 mg
e Weigh CAY10464:

o Accurately weigh 2.792 mg of CAY10464 powder using a calibrated analytical balance and
transfer it to a sterile microcentrifuge tube.

o Add DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the CAY10464
powder.

e Dissolve the compound:

o Cap the tube securely and vortex the solution at room temperature until the CAY10464 is
completely dissolved. A clear solution should be obtained. Gentle warming (up to 37°C) or
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brief sonication can be used to aid dissolution if necessary.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for long-term storage.
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Figure 2. Workflow for preparing a CAY10464 stock solution in DMSO.
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Protocol 2: General Protocol for a Cell-Based AhR
Reporter Assay

This protocol provides a general guideline for assessing the antagonistic activity of CAY10464
on AhR signaling using a cell line containing an XRE-driven reporter gene (e.g., luciferase).

Materials:

o Cells stably or transiently expressing an AhR-responsive reporter construct (e.g., HepG2-
XRE-Luciferase)

o Cell culture medium and supplements

e CAY10464 stock solution (10 mM in DMSO)

e AhR agonist (e.g., TCDD or Benzo[a]pyrene) stock solution in DMSO
¢ 96-well white, clear-bottom cell culture plates

o Luciferase assay reagent

e Luminometer

Procedure:

o Cell Seeding:

o Seed the reporter cells into a 96-well plate at a density that will result in 70-80%
confluency at the time of the assay.

o Incubate the cells at 37°C in a 5% CO2 incubator overnight to allow for attachment.
e Compound Treatment:

o Prepare serial dilutions of the CAY10464 stock solution in cell culture medium to achieve
the desired final concentrations.
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o Prepare a solution of the AhR agonist at a concentration known to induce a submaximal
response (e.g., the ECso concentration).

o Pre-treat the cells with the various concentrations of CAY10464 for 1-2 hours.

o Following pre-treatment, add the AhR agonist to the wells containing CAY10464. Include
appropriate controls:

= Vehicle control (medium with the same final concentration of DMSQO)
= Agonist control (medium with agonist and DMSO)
= CAY10464 only controls (to assess any potential agonist activity)

o Ensure the final DMSO concentration in all wells is consistent and non-toxic to the cells
(typically < 0.5%).

e |ncubation:

o Incubate the plate for an appropriate time to allow for reporter gene expression (e.g., 6-24
hours).

e Luciferase Assay:
o Remove the plate from the incubator and allow it to equilibrate to room temperature.
o Perform the luciferase assay according to the manufacturer's instructions.
o Measure the luminescence using a luminometer.

o Data Analysis:

o Calculate the percentage of inhibition of the agonist-induced reporter activity for each
concentration of CAY10464.

o Determine the ICso value of CAY10464 by plotting the percentage of inhibition against the
log of the CAY10464 concentration and fitting the data to a dose-response curve.
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Safety Precautions

o CAY10464 is for research use only and not for human or veterinary use.
e Handle CAY10464 in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o DMSO is readily absorbed through the skin and can carry dissolved compounds with it. Avoid
direct contact with skin and eyes.

e Consult the Safety Data Sheet (SDS) for CAY10464 and DMSO before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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